DAT-230

DAT-230 (CAS: 1504583-00-9) is a synthetic, thiophene-bridged derivative of the natural tubulin-binding agent Combretastatin-A-4 (CA-4). By replacing the native cis-stilbene double bond with a rigid 2,3-diarylthiophene core, DAT-230 locks the molecule into the active conformation required for binding the colchicine site on β-tubulin [1]. This structural modification targets the primary procurement and handling liability of natural CA-4—its rapid, light-induced isomerization to the inactive trans-conformer [2]. Consequently, DAT-230 functions as a highly stable microtubule depolymerizing agent, inducing G2/M phase arrest and apoptosis in oncological models while offering superior processability and formulation reliability for advanced in vitro and in vivo studies [1].

Procuring generic Combretastatin-A-4 (CA-4) or early-generation stilbene analogs introduces severe handling and reproducibility challenges due to spontaneous cis-trans isomerization under ambient light and thermal stress [1]. The resulting trans-isomer exhibits a multi-fold drop in tubulin-binding affinity, leading to unpredictable batch-to-batch variability, degraded assay performance, and the need for strict light-shielded workflows [2]. Substituting DAT-230 resolves this processability failure; its rigid thiophene ring physically prevents double-bond rotation, ensuring that the material retains 100% of its active conformation during standard laboratory handling, formulation, and prolonged in vivo administration [1].

Cis-Trans Isomerization Eliminated

The primary structural advantage of DAT-230 is the replacement of the olefinic bridge found in CA-4 with a thiophene ring, which locks the aryl groups in the active spatial arrangement [1]. While natural CA-4 rapidly isomerizes to the inactive trans-form under ambient UV/visible light, DAT-230 maintains complete conformational integrity, eliminating light-induced deactivation during formulation and storage [2].

Allows buyers to source a stable CA-4 analog that does not require extreme light-shielding or complex handling during assay preparation, directly improving workflow reproducibility.

Microtubule Depolymerization Maintained

Despite the rigidification of the core structure, DAT-230 retains potent biological activity, driving microtubule depolymerization and subsequent G2/M phase arrest in SGC-7901 and HT-1080 cell lines [1]. The compound actively reduces p-14/15-cdc2 levels and triggers Cyclin B1 accumulation, matching the mechanistic profile of benchmark colchicine-site inhibitors without the associated degradation risks [2].

Ensures that the chemical stabilization strategy does not sacrifice the core biological activity required for oncology mechanism-of-action studies.

High-Throughput Bioanalysis Compatibility

DAT-230 demonstrates excellent compatibility with standard bioanalytical workflows, enabling rapid and sensitive UPLC-MS/MS determination across rat plasma, urine, feces, and eight distinct tissue types [1]. Unlike natural stilbenes, which often require complex stabilization protocols during extraction to prevent artifactual isomerization, DAT-230 allows for streamlined sample preparation and reliable high-throughput quantification [1].

Reduces bioanalytical bottlenecking and extraction artifacts, making it a highly reliable choice for ADME/PK screening programs.

In Vivo Vascular Disruption & Tumor Delay

In BALB/c nude mice bearing human gastric and fibrosarcoma xenografts, DAT-230 administration resulted in a significant delay in tumor growth and a measurable decrease in tumor perfusion [1]. This confirms that the compound's enhanced ex vivo stability translates directly into robust in vivo vascular-disrupting activity, outperforming unstable baseline formulations [2].

Provides critical validation for researchers procuring compounds for advanced translational models of vascular disrupting agents (VDAs).

VDA Development and Modeling

Due to its stable combretastatin-A-4 mimetic structure, DAT-230 is the right choice for in vivo models investigating tumor vasculature shutdown. It bypasses the formulation instability of natural stilbenes, ensuring reliable dosing and consistent perfusion decrease in xenograft models [1].

Microtubule Dynamics & Cell Cycle Assays

As a reliable inducer of G2/M arrest and microtubule depolymerization, DAT-230 serves as a highly stable reference compound for probing the colchicine-binding site on β-tubulin, eliminating the need for strict light-shielding during prolonged in vitro cell culture experiments [2].

Pharmacokinetic and ADME Profiling

DAT-230's structural rigidity and compatibility with standard UPLC-MS/MS workflows make it an ideal candidate for tissue distribution and excretion studies. It prevents the artifactual degradation often seen with traditional stilbenes during sample extraction, streamlining high-throughput bioanalysis [3].